Cas no 313998-50-4 (1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro-)
313998-50-4 structure
Product Name:1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro-
CAS No:313998-50-4
MF:C7H11N3O2
MW:169.181141138077
CID:301048
PubChem ID:137122569
Update Time:2025-04-19
1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro-
- 1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro-(9CI)
- 313998-50-4
- 2-Isopropyl-4-methyl-5-nitro-1H-imidazole
-
- Inchi: 1S/C7H11N3O2/c1-4(2)6-8-5(3)7(9-6)10(11)12/h4H,1-3H3,(H,8,9)
- InChI Key: XGKGUGYPDGDNAA-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C)N=C(C(C)C)N1)=O
Computed Properties
- Exact Mass: 169.08523
- Monoisotopic Mass: 169.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.5A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 71.82
1H-Imidazole,4-methyl-2-(1-methylethyl)-5-nitro- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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